6-amino-5-[1-(2,6-dichloro-3-fluorophenyl)ethoxy]-N-[4-(3,5-dimethylpiperazine-1-carbonyl)phenyl]pyridazine-3-carboxamide

Specification

• Molecular Formula: C26H27Cl2FN6O3
• Molecular Weight: 561.4 g/mol
• IUPAC Name: 6-amino-5-[1-(2,6-dichloro-3-fluorophenyl)ethoxy]-N-[4-(3,5-dimethylpiperazine-1-carbonyl)phenyl]pyridazine-3-carboxamide
• Standard InChI: InChI=1S/C26H27Cl2FN6O3/c1-13-11-35(12-14(2)31-13)26(37)16-4-6-17(7-5-16)32-25(36)20-10-21(24(30)34-33-20)38-15(3)22-18(27)8-9-19(29)23(22)28/h4-10,13-15,31H,11-12H2,1-3H3,(H2,30,34)(H,32,36)
• Standard InChI Key: GLYMPHUVMRFTFV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(N1)C)C(=O)C2=CC=C(C=C2)NC(=O)C3=NN=C(C(=C3)OC(C)C4=C(C=CC(=C4Cl)F)Cl)N

Introduction

The compound 6-amino-5-[1-(2,6-dichloro-3-fluorophenyl)ethoxy]-N-[4-(3,5-dimethylpiperazine-1-carbonyl)phenyl]pyridazine-3-carboxamide is a synthetic organic molecule with potential applications in pharmaceutical research. Its unique structure combines functional groups that suggest activity in biological systems, making it a candidate for drug discovery and development.

Molecular Formula and Weight

• Molecular Formula: C21H19Cl2F2N5O3

• Molecular Weight: 508.4 g/mol

Structural Features

The compound contains:

• A pyridazine ring as the core scaffold.

• Substituents including:

  • A dichlorofluorophenyl group attached via an ethoxy linker.

  • An amino group at position 6 of the pyridazine ring.

  • A carboxamide group linked to a dimethylpiperazine moiety.

IUPAC Name

The IUPAC name is 6-amino-5-[1-(2,6-dichloro-3-fluorophenyl)ethoxy]-N-[4-(3,5-dimethylpiperazine-1-carbonyl)phenyl]pyridazine-3-carboxamide.

General Approach

The synthesis of this compound typically involves:

• Functionalization of the pyridazine core.

• Introduction of the ethoxy linker with the dichlorofluorophenyl group.

• Coupling with the piperazine derivative to form the carboxamide bond.

Key Reagents

• Dichlorofluorobenzene derivatives.

• Pyridazine intermediates.

• Dimethylpiperazine derivatives.

Potential Applications

The compound's structure suggests it may interact with enzymes or receptors due to:

• The electron-withdrawing properties of the dichlorofluorophenyl group.

• The hydrogen-bonding capacity of the amino and carboxamide groups.

Therapeutic Targets

Preliminary studies indicate potential as:

• An anti-inflammatory agent due to its resemblance to other pyridazine derivatives.

• A possible inhibitor of enzymatic pathways such as lipoxygenase or kinases.

Spectroscopic Characterization

Characterization methods include:

• NMR Spectroscopy: Confirms the chemical environment of hydrogens and carbons.

• Mass Spectrometry (MS): Verifies molecular weight and fragmentation patterns.

• IR Spectroscopy: Identifies functional groups such as amines and carboxamides.

Computational Studies

Molecular docking studies suggest strong binding affinities to specific protein targets, supporting its potential as a therapeutic lead.

Comparison with Related Compounds

Property	This Compound	Related Pyridazines
Core Scaffold	Pyridazine	Pyridine or triazole
Functional Groups	Amino, carboxamide, dichlorofluorophenyl	Amino, sulfonamide, or halogenated phenyl
Molecular Weight	~508 g/mol	Typically lower (~300–400 g/mol)
Potential Applications	Anti-inflammatory, enzyme inhibition	Antifungal, antibacterial